1-(3,5-Dimethylphenyl)-1-methylurea

• IUPAC Name: 1-(3,5-dimethylphenyl)-1-methylurea
• InChI: InChI=1S/C10H14N2O/c1-7-4-8(2)6-9(5-7)12(3)10(11)13/h4-6H,1-3H3,(H2,11,13)
• InChI Key: OLMQXXQPZOTDRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C)C(=O)N)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

1-(3,5-Dimethylphenyl)-1-methylurea, also known as DMPU, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DMPU is a colorless, odorless, and highly polar solvent that has been widely used as a substitute for toxic and hazardous solvents in various chemical reactions.

Mechanism of Action

1-(3,5-Dimethylphenyl)-1-methylurea is a highly polar solvent that can form hydrogen bonds with polar molecules. The unique properties of 1-(3,5-Dimethylphenyl)-1-methylurea allow it to solubilize a wide range of compounds that are insoluble in other solvents. The high polarity of 1-(3,5-Dimethylphenyl)-1-methylurea also allows it to stabilize reactive intermediates in chemical reactions, leading to higher yields and selectivity.
Biochemical and Physiological Effects
1-(3,5-Dimethylphenyl)-1-methylurea has been shown to have low toxicity and is considered safe for use in laboratory experiments. However, the long-term effects of exposure to 1-(3,5-Dimethylphenyl)-1-methylurea on human health are not well understood. Studies have shown that 1-(3,5-Dimethylphenyl)-1-methylurea can penetrate the skin and cause skin irritation. Therefore, it is recommended to handle 1-(3,5-Dimethylphenyl)-1-methylurea with caution and wear appropriate protective gear.

Advantages and Limitations for Lab Experiments

1-(3,5-Dimethylphenyl)-1-methylurea has several advantages over traditional solvents, including its high polarity, low toxicity, and ability to solubilize a wide range of compounds. However, 1-(3,5-Dimethylphenyl)-1-methylurea has some limitations, including its high cost compared to other solvents and its limited availability in some regions.

Future Directions

There are several future directions for research on 1-(3,5-Dimethylphenyl)-1-methylurea. One area of interest is the development of new synthetic methodologies using 1-(3,5-Dimethylphenyl)-1-methylurea as a solvent. Additionally, research is needed to understand the long-term effects of exposure to 1-(3,5-Dimethylphenyl)-1-methylurea on human health. Finally, the use of 1-(3,5-Dimethylphenyl)-1-methylurea in the synthesis of new materials with unique properties is an area of active research.
Conclusion
1-(3,5-Dimethylphenyl)-1-methylurea is a unique solvent that has gained significant attention in the scientific community due to its unique properties and potential applications. 1-(3,5-Dimethylphenyl)-1-methylurea has been shown to enhance the reaction rate and yield of various chemical reactions and has been used in the synthesis of new materials with unique properties. While 1-(3,5-Dimethylphenyl)-1-methylurea has several advantages over traditional solvents, its high cost and limited availability are some of the limitations that need to be addressed. Overall, 1-(3,5-Dimethylphenyl)-1-methylurea has the potential to revolutionize the field of chemistry and lead to the discovery of new materials and synthetic methodologies.

Synthesis Methods

1-(3,5-Dimethylphenyl)-1-methylurea can be synthesized through the reaction of 3,5-dimethylaniline with methyl isocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as tetrahydrofuran. The resulting product is purified through distillation or recrystallization. The synthesis of 1-(3,5-Dimethylphenyl)-1-methylurea is relatively simple and can be performed on a large scale.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-1-methylurea has been widely used as a solvent in various chemical reactions, including peptide synthesis, polymerization, and organometallic reactions. 1-(3,5-Dimethylphenyl)-1-methylurea has been shown to enhance the reaction rate and yield of these reactions compared to traditional solvents. Additionally, 1-(3,5-Dimethylphenyl)-1-methylurea has been used as a co-solvent with water in the synthesis of metal-organic frameworks, which has led to the discovery of new materials with unique properties.